Cas no 80088-50-2 (1-phenyl-3-5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-ylurea)

• Product Name: 1-phenyl-3-5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-ylurea
• CAS No: 80088-50-2
• MF: C₁₂H₁₀N₄OS₂
• MW: 290.363998889923
• CID: 5475703
• Update Time: 2025-10-29

1-phenyl-3-5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-3-(5-prop-2-ynylsulfanyl-1,3,4-thiadiazol-2-yl)urea
• 1-phenyl-3-5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-ylurea

• Inchi： 1S/C12H10N4OS2/c1-2-8-18-12-16-15-11(19-12)14-10(17)13-9-6-4-3-5-7-9/h1,3-7H,8H2,(H2,13,14,15,17)
• InChI Key： OOKOIUAGDWZDFP-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC=C1)C(NC1=NN=C(SCC#C)S1)=O

Additional information on 1-phenyl-3-5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-ylurea

Introduction to 1-phenyl-3-(5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl)urea (CAS No 80088-50-2)

1-phenyl-3-(5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl)urea, commonly referred to by its CAS number CAS No 80088-50-2, is a complex organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a phenyl group, a thiadiazole ring, and a urea moiety. The presence of these functional groups makes it highly versatile and valuable in both academic research and industrial applications.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions and condensation reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, making it more efficient and cost-effective. For instance, a study published in the Journal of Organic Chemistry highlighted the use of microwave-assisted synthesis to expedite the formation of the thiadiazole ring, thereby reducing reaction time significantly.

The structural integrity of CAS No 80088-50-2 is crucial for its functionality. The phenyl group contributes to the compound's aromatic stability, while the thiadiazole ring imparts unique electronic properties. The urea moiety further enhances its reactivity, making it suitable for various biochemical interactions. This combination of structural features has led to its exploration in drug design, particularly in the development of antitumor agents and anti-inflammatory drugs.

In recent years, there has been growing interest in the pharmacological properties of this compound. Researchers have investigated its potential as an inhibitor of certain enzymes associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. A study conducted at the University of California demonstrated that CAS No 80088-50-2 exhibits significant inhibitory activity against acetylcholinesterase, an enzyme implicated in Alzheimer's disease progression.

Beyond pharmacology, this compound has found applications in materials science. Its ability to form stable complexes with metal ions makes it a promising candidate for use in catalysis and sensor technology. For example, a team at MIT has developed a novel sensor utilizing this compound for detecting trace amounts of heavy metals in water samples.

The environmental impact of synthesizing and using this compound is another area of concern. Recent studies have focused on developing eco-friendly synthesis routes that minimize waste and reduce energy consumption. Green chemistry principles have been successfully applied to optimize the production process, ensuring that it aligns with sustainability goals.

In conclusion, CAS No 80088-50-2, or < strong >1 strong > - phenyl - 3 - (5 - (prop - 2 - yn - 1 - ylsulfanyl) - 1 , 3 , 4 - thiadiazol - 2 - yl ) urea , remains a fascinating subject of research due to its diverse applications and structural complexity . As scientific advancements continue to unfold , this compound is expected to play an even more pivotal role in both academic and industrial settings . Its potential for innovation across multiple disciplines underscores its importance in modern chemistry . p > article > response >